N-((1-(hydroxymethyl)cyclopropyl)methyl)-1-(m-tolyl)methanesulfonamide

• IUPAC Name: N-[[1-(hydroxymethyl)cyclopropyl]methyl]-1-(3-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C13H19NO3S/c1-11-3-2-4-12(7-11)8-18(16,17)14-9-13(10-15)5-6-13/h2-4,7,14-15H,5-6,8-10H2,1H3
• InChI Key: OCAOKTDHLJHMOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CS(=O)(=O)NCC2(CC2)CO
• Molecular Formula: C13H19NO3S
• Molecular Weight: 269.36 g/mol

Description

N-((1-(hydroxymethyl)cyclopropyl)methyl)-1-(m-tolyl)methanesulfonamide is a chemical compound that is used extensively in scientific research. This compound is also known as CRISPR-Cas9 inhibitor and is used to inhibit the activity of the CRISPR-Cas9 system. The CRISPR-Cas9 system is a revolutionary technology that has transformed the field of genetic engineering. However, the system can also cause off-target effects, which can be detrimental to the organism being studied. The use of CRISPR-Cas9 inhibitors like N-((1-(hydroxymethyl)cyclopropyl)methyl)-1-(m-tolyl)methanesulfonamide can help to minimize these off-target effects.

Mechanism Of Action

N-((1-(hydroxymethyl)cyclopropyl)methyl)-1-(m-tolyl)methanesulfonamide works by inhibiting the activity of the CRISPR-Cas9 system. The CRISPR-Cas9 system is a complex system that involves the use of a guide RNA and a Cas9 protein to target specific regions of the genome. The Cas9 protein is responsible for cutting the DNA at the targeted region, which allows researchers to edit the genome. However, the system can also cause off-target effects, which can be detrimental to the organism being studied. The use of CRISPR-Cas9 inhibitors like N-((1-(hydroxymethyl)cyclopropyl)methyl)-1-(m-tolyl)methanesulfonamide can help to minimize these off-target effects by inhibiting the activity of the Cas9 protein.

Biochemical And Physiological Effects

N-((1-(hydroxymethyl)cyclopropyl)methyl)-1-(m-tolyl)methanesulfonamide is a potent inhibitor of the CRISPR-Cas9 system. The compound has been shown to effectively inhibit the activity of the Cas9 protein, which can help to minimize off-target effects. However, the compound has no known biochemical or physiological effects on the organism being studied.

Advantages And Limitations For Lab Experiments

The use of N-((1-(hydroxymethyl)cyclopropyl)methyl)-1-(m-tolyl)methanesulfonamide has several advantages for lab experiments. The compound is a potent inhibitor of the CRISPR-Cas9 system, which can help to minimize off-target effects. The compound is also relatively easy to synthesize, which makes it accessible to researchers. However, the compound has some limitations. The compound is not effective against all Cas9 proteins and may not be effective in all experimental settings.

Future Directions

There are several future directions for the use of N-((1-(hydroxymethyl)cyclopropyl)methyl)-1-(m-tolyl)methanesulfonamide in scientific research. One potential future direction is the development of more potent CRISPR-Cas9 inhibitors that can effectively inhibit the activity of all Cas9 proteins. Another potential future direction is the development of CRISPR-Cas9 inhibitors that can be delivered to specific tissues or organs in vivo. This would allow for the precise inhibition of the CRISPR-Cas9 system in specific regions of the body. Overall, the use of CRISPR-Cas9 inhibitors like N-((1-(hydroxymethyl)cyclopropyl)methyl)-1-(m-tolyl)methanesulfonamide has the potential to revolutionize the field of genetic engineering and lead to new discoveries in biology and medicine.

Synthesis Methods

The synthesis of N-((1-(hydroxymethyl)cyclopropyl)methyl)-1-(m-tolyl)methanesulfonamide is a complex process that involves several steps. The first step involves the reaction of m-tolylmagnesium bromide with 1,3-dioxolane to form the corresponding alcohol. This alcohol is then reacted with mesyl chloride to form the mesylate. The mesylate is then reacted with cyclopropylmethylamine to form the final product, N-((1-(hydroxymethyl)cyclopropyl)methyl)-1-(m-tolyl)methanesulfonamide.

Scientific Research Applications

N-((1-(hydroxymethyl)cyclopropyl)methyl)-1-(m-tolyl)methanesulfonamide is used extensively in scientific research to inhibit the activity of the CRISPR-Cas9 system. The CRISPR-Cas9 system is a powerful tool that allows researchers to precisely edit the genome of an organism. However, the system can also cause off-target effects, which can be detrimental to the organism being studied. The use of CRISPR-Cas9 inhibitors like N-((1-(hydroxymethyl)cyclopropyl)methyl)-1-(m-tolyl)methanesulfonamide can help to minimize these off-target effects.